Cas no 877630-59-6 (N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

• Product Name: N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• CAS No: 877630-59-6
• MF: C₁₁H₁₅N₅O₂S
• MW: 281.334100008011
• CID: 5805131
• Update Time: 2025-10-28

N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-[(4-oxo-1,2-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

• Inchi： 1S/C11H15N5O2S/c1-11(2,3)15-7(17)5-19-10-13-8-6(4-12-16-8)9(18)14-10/h4H,5H2,1-3H3,(H,15,17)(H2,12,13,14,16,18)
• InChI Key： GNNBGXUGRWHSFN-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)CSC1=NC(=O)C2=CNNC2=N1

Additional information on N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

Introduction to N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 877630-59-6)

N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide, a compound with the CAS number 877630-59-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sulfanyl group and an N-terminal tert-butyl moiety, contribute to its unique chemical properties and biological interactions.

The pyrazolo[3,4-d]pyrimidine core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial effects. The sulfanyl group at the 2-position of the pyrazolo[3,4-d]pyrimidine ring enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug development.

The N-terminal tert-butyl group in N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide plays a crucial role in stabilizing the molecule's structure and improving its metabolic stability. This modification is particularly important in pharmaceutical development, as it can enhance the compound's bioavailability and prolong its half-life in the body. The acetamide moiety further contributes to the molecule's solubility and pharmacokinetic properties, making it more suitable for therapeutic applications.

Recent research has highlighted the potential of N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting various enzymes and receptors involved in disease pathways. For instance, research has shown that this compound can modulate kinases and other enzymes implicated in cancer progression. Additionally, preclinical studies have indicated its potential in treating inflammatory diseases by targeting specific inflammatory pathways.

The synthesis of N-tert-butyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core followed by sulfanylation and acetylation to introduce the respective functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

The pharmacological profile of N-tert-butyl-2-({4-oxo}-1H,,5H-pyrazolo[3,,4-d]pyrimidin,6/yl)sulfanyl)acetamide has been extensively evaluated in vitro and in vivo. In cell-based assays, it has shown potent activity against various cancer cell lines, indicating its potential as an anticancer agent. Furthermore, animal models have demonstrated that this compound can inhibit tumor growth while maintaining acceptable safety profiles. These findings support further development of this compound into a clinical candidate.

The molecular modeling studies have provided valuable insights into the binding interactions of N-*tert*-butyl-*2*-({*4*-oxo-*1*H,,5*H-*pyrazolo*[3,,4*-d]*pyrimidin/6/yl)sulfanyl)acetamide with biological targets. These studies have helped identify key amino acid residues involved in binding which can be further optimized to enhance potency and selectivity. Additionally, computational simulations have been used to predict the metabolic stability of this compound, providing crucial information for drug design and formulation.

The development of N-*tert*-butyl-*2*-({*4*-oxo-*1*H,,5*H-*pyrazolo*[3,,4*-d]*pyrimidin/6/yl)sulfanyl)acetamide aligns with current trends in pharmaceutical research aimed at discovering novel small-molecule drugs with improved efficacy and safety profiles. The growing interest in heterocyclic compounds like pyrazolo[3,,4-d]pyrimidines underscores their significance as pharmacophores in drug discovery programs worldwide. As research continues, it is expected that compounds like this will play an increasingly important role in addressing unmet medical needs.